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Compound of Interest

Compound Name: (-)-Pyraclofos
CAS No.: 1374255-23-8
Cat. No.: B12726557
Get Quote

Introduction and Mechanistic Grounding

Pyraclofos is a broad-spectrum organophosphorus (OP) insecticide characterized by an
optically active phosphorus atom, resulting in two distinct enantiomers: S-(+)-pyraclofos and R-
(-)-pyraclofos[1]. While commercially applied as a racemate, the enantiomers exhibit
profoundly different environmental degradation kinetics and toxicological profiles[2].

The necessity for enantioselective quantification is driven by the differential neurobiological
action of these isomers. Molecular docking and bioassays demonstrate that the R-(-)-
pyraclofos enantiomer possesses a significantly higher affinity for the substrate-binding
domain of acetylcholinesterase (AChE) ( K=6.31x104M-1 ) compared to the S-(+) enantiomer (
K=1.86x104M-1 )[3]. Because the overall toxicity of pyraclofos is an additive effect of these
individual enantiomeric interactions, risk assessments and pharmacokinetic studies require
precise analytical resolution of the (-)-enantiomer[2].
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Enantioselective AChE inhibition mechanism of Pyraclofos enantiomers.

Analytical Strategy & Self-Validating System

To ensure trustworthiness and reproducibility, this method is designed as a self-validating
system. The analytical strategy relies on three foundational pillars:

o Causality of Chiral Recognition: Separation is achieved using a reversed-phase cellulose tri-
(4-chloro-3-methylphenylcarbamate) chiral stationary phase[1]. The carbamate linkages on
the derivatized cellulose act as hydrogen bond donors/acceptors, while the substituted
phenyl rings provide 1t—Tt interactions. The unique spatial geometry of R-(-)-pyraclofos
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allows for tighter transient binding within the chiral grooves compared to the S-(+) form,
enabling baseline resolution.

Orthogonal Matrix Cleanup (QUEChERS): To prevent chiral column fouling and ionization
suppression, a modified QUEChERS extraction is employed[4]. Primary Secondary Amine
(PSA) sorbent is utilized to remove organic acids and sugars, while C18 sorbent eliminates
non-polar lipid interferences[4].

Internal Validation: The protocol mandates the use of matrix-matched calibration curves and
an isotopically labeled internal standard (IL-IS) to dynamically correct for any residual matrix
effects during Electrospray lonization (ESI)[5].

Sample QUEChERS Extraction dSPE Cleanup Chiral LC Separation ESI+ MS/MS
Homogenization (ACN + Salts) (PSA + C18) (Cellulose Phase) (MRM Mode)

Click to download full resolution via product page

Workflow for the extraction and enantioselective quantification of (-)-Pyraclofos.

Experimental Protocol
Materials and Reagents

Standards: Racemic pyraclofos analytical standard (>99% purity), Pyraclofos-d5 (Internal
Standard).

Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Ultrapure Water (18.2
MQ:-cm).

Additives: LC-MS grade Formic Acid (FA), Ammonium Acetate.

Extraction Kits: QUEChERS extraction salts (4g MgSO4, 1g NaCl, 1g Sodium Citrate, 0.5g
Disodium Citrate Sesquihydrate) and dSPE cleanup tubes (150 mg MgS04, 50 mg PSA, 50
mg C18)[4].

Step-by-Step Methodology

Step 1: Sample Extraction
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» Weigh exactly 10.0 g of homogenized sample (e.qg., soil or crop matrix) into a 50 mL PTFE
centrifuge tube.

e Spike the sample with 50 pL of Pyraclofos-d5 IS solution (1 pg/mL). Allow to equilibrate for
15 minutes.

e Add 10.0 mL of LC-MS grade ACN. Vortex vigorously for 1 minute.

o Add the QUEChERS extraction salts. Shake immediately and vigorously for 2 minutes to
prevent salt agglomeration and ensure optimal partitioning.

¢ Centrifuge at 5,000 rpm for 5 minutes at 4 °C.
Step 2: dSPE Cleanup

o Transfer 1.5 mL of the upper ACN layer into a 2 mL dSPE cleanup tube containing MgS0O4,
PSA, and C18[4].

e Vortex for 1 minute to ensure complete interaction between the matrix interferents and the
sorbents.

e Centrifuge at 10,000 rpm for 3 minutes.

o Transfer 1.0 mL of the purified supernatant to a glass vial and evaporate to dryness under a
gentle nitrogen stream at 35 °C.

e Reconstitute the residue in 1.0 mL of Mobile Phase (ACN/Water, 60:40 v/v). Filter through a
0.22 um nylon syringe filter directly into an autosampler vial[4][5].

Step 3: Chiral LC-MS/MS Analysis
e Inject 5 L of the reconstituted sample onto the LC-MS/MS system.

e Ensure the column compartment is strictly maintained at 25 °C to preserve the
thermodynamic stability of the chiral interactions.

o Execute the analysis using the optimized isocratic conditions and MRM transitions detailed in
Section 4.
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Data Presentation

ble 1- Chiral Liquid Cl | it

Parameter Specification Causality / Rationale

) Provides highly specific chiral
Cellulose tri-(4-chloro-3- N )
) cavities for the spatial
Analytical Column methylphenylcarbamate) (150 )
resolution of OP
mm x 4.6 mm, 3 um) ]
enantiomers[1].

_ Buffers the pH to stabilize the
) 2 mM Ammonium Acetate +
Mobile Phase A ) o analyte and enhances [M+H]+
0.1% Formic Acid in Water T o
ionization efficiency[1].

Eluting strength optimized for
Mobile Phase B Acetonitrile reversed-phase chiral

separation.

Isocratic conditions prevent
) ) baseline drift and maintain
Elution Mode Isocratic: 40% A/ 60% B _
constant chiral selector

equilibrium[1].

Balances throughput with
Flow Rate 0.5 mL/min sufficient residence time for

chiral recognition.

Thermal stability is critical;
Column Temp 25°C higher temps disrupt weak
noncovalent chiral interactions.

Table 2: Mass Spectrometry (ESI+) MRM Parameters

Note: Pyraclofos yields a protonated precursor ion [M+H]+ at m/z 361.1. Collision energies are
optimized for triple quadrupole systems[5].
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Precursor lon Product lon Collision .
Analyte Function

(m/z) (m/z) Energy (eV)
(-)-Pyraclofos 361.1 256.9 -22 Quantifier[5]
(-)-Pyraclofos 361.1 138.0 -40 Qualifier
Pyraclofos-d5

366.1 261.9 -22 Internal Standard

(IS)

Table 3: Method Validation Summary

Acceptance Criteria

Validation Parameter Result o
(SANTE Guidelines)
Linearity (R2) > 0.995 (0.1 to 100 ug/L) R2 = 0.99[4]
Limit of Quantitation (LOQ) 0.005 mg/kg < 0.01 mg/kg[4][5]
Recovery (at LOQ) 85.0% - 102.3% 70% - 120%][4]
Precision (RSD, n=6) <8.5% < 20%[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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